Cas no 2382940-13-6 (4-Ethyl-5-nitro-1H-indole)

• Product Name: 4-Ethyl-5-nitro-1H-indole
• CAS No: 2382940-13-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD34169274
• CID: 5066126
• PubChem ID: 155908839
• Update Time: 2025-08-03

4-Ethyl-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-nitro-1H-indole
• AS-78426
• 2382940-13-6
• D97257

• MDL： MFCD34169274
• Inchi： 1S/C10H10N2O2/c1-2-7-8-5-6-11-9(8)3-4-10(7)12(13)14/h3-6,11H,2H2,1H3
• InChI Key： OUGTXYFNNYAAPE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=CN2)C=1CC)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.6

Additional information on 4-Ethyl-5-nitro-1H-indole

4-Ethyl-5-Nitro-1H-Indole: A Comprehensive Overview

The compound with CAS No. 2382940-13-6, commonly referred to as 4-Ethyl-5-nitro-1H-indole, is a fascinating organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic aromatic compounds that are widely studied for their diverse applications in drug discovery and materials science. The indole structure itself is characterized by a bicyclic framework consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring, which imparts unique electronic and steric properties to the molecule.

The 4-Ethyl substitution in this compound introduces an ethyl group at the fourth position of the indole ring, while the 5-nitro group adds a nitro functional group at the fifth position. These substituents significantly influence the compound's chemical reactivity, stability, and biological activity. Recent studies have highlighted the importance of such substituted indoles in modulating pharmacokinetic properties and enhancing bioavailability, making them valuable candidates for drug development.

From a synthetic perspective, 4-Ethyl-5-nitro-1H-indole can be synthesized through various routes, including nucleophilic aromatic substitution and nitration reactions. The choice of synthesis method depends on the starting materials and desired regioselectivity. For instance, nitration of indole derivatives typically involves the use of nitrating agents like mixed acid (HNO3/H2SO4) under controlled conditions to achieve selective nitration at specific positions on the aromatic ring.

In terms of applications, 4-Ethyl-5-nitro-1H-indole has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-cancer therapies due to its ability to inhibit specific enzymes or pathways involved in tumor growth. Recent research has demonstrated its efficacy in targeting kinases and other key proteins associated with oncogenesis. Additionally, this compound exhibits anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

Another area where 4-Ethyl-5-nitro-1H-indole has gained traction is in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The introduction of substituents like ethyl and nitro groups can fine-tune the molecule's electronic characteristics, enhancing its performance in these devices.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 4-Ethyl-5-nitro-1H-indole is crucial. Studies have shown that this compound undergoes microbial degradation under aerobic conditions, with certain bacterial strains demonstrating efficient biodegradation capabilities. This knowledge is essential for assessing its environmental fate and ensuring sustainable practices in its production and use.

In conclusion, 4-Ethyl-5-nitro-1H-indole (CAS No. 2382940-13-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool in drug discovery and materials development. Continued research into its properties will undoubtedly unlock new opportunities for its utilization in both therapeutic and technological contexts.